BENGHE Foundational & Exploratory

Check Availability & Pricing

An In-depth Technical Guide to 5-Methylheptanal

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 5-Methylheptanal

Cat. No.: B13604506

This technical guide provides a comprehensive overview of the chemical structure, properties,
synthesis, and potential biological relevance of 5-Methylheptanal. The information is intended
for researchers, scientists, and professionals involved in drug development and chemical
synthesis.

Chemical Structure and Identification

5-Methylheptanal is an aliphatic aldehyde with a branched eight-carbon chain. The structure
consists of a heptanal backbone with a methyl group located at the fifth carbon position. This
chiral center means that 5-Methylheptanal can exist as two different stereocisomers, (5S)-5-
methylheptanal and (5R)-5-methylheptanal.

The primary functional group is the aldehyde (-CHO) at the C1 position, which makes the
molecule a reactive intermediate for various chemical transformations.

Chemical Structure:
Caption: Skeletal structure of 5-Methylheptanal.

Physicochemical and Computed Properties

The following table summarizes key quantitative data for 5-Methylheptanal, primarily based on
computed properties from reliable chemical databases.[1]
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Property Value

Molecular Formula CsH160
Molecular Weight 128.21 g/mol
IUPAC Name 5-methylheptanal
CAS Number 75579-88-3
Canonical SMILES Ccc(c)cecee=0
InChl Key RRTVBKXBOQHBMV-UHFFFAOYSA-N
Exact Mass 128.120115 Da
Topological Polar Surface Area 17.1 A2

Hydrogen Bond Donor Count 0

Hydrogen Bond Acceptor Count 1

Rotatable Bond Count 5

XLogP3-AA 2.4

Experimental Protocols: Synthesis of 5-
Methylheptanal

A common and reliable method for the synthesis of 5-Methylheptanal is the oxidation of its
corresponding primary alcohol, 5-methylheptan-1-ol. Mild oxidizing agents are required to
prevent over-oxidation to the carboxylic acid. Pyridinium chlorochromate (PCC) is a suitable
reagent for this transformation.

Synthesis via Pyridinium Chlorochromate (PCC)
Oxidation

This protocol describes a representative procedure for the oxidation of 5-methylheptan-1-ol to
5-Methylheptanal using PCC.[2][3][4]

Materials:
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5-methylheptan-1-ol

Pyridinium chlorochromate (PCC)
Anhydrous dichloromethane (CH2Clz)
Celite or silica gel

Anhydrous diethyl ether

Anhydrous magnesium sulfate (MgSOQOa) or sodium sulfate (Na2S0Oa)
Round-bottom flask

Magnetic stirrer and stir bar
Separatory funnel

Rotary evaporator

Apparatus for column chromatography
Procedure:

Reaction Setup: In a dry round-bottom flask under an inert atmosphere (e.g., nitrogen or
argon), suspend pyridinium chlorochromate (approximately 1.5 equivalents relative to the
alcohol) in anhydrous dichloromethane.

Addition of Alcohol: Dissolve 5-methylheptan-1-ol (1 equivalent) in a minimal amount of
anhydrous dichloromethane and add it to the PCC suspension in one portion while stirring.

Reaction Monitoring: Stir the mixture at room temperature. The reaction is typically complete
within 1-3 hours. The progress can be monitored by thin-layer chromatography (TLC) by
observing the disappearance of the starting alcohol spot and the appearance of the product
aldehyde spot.

Work-up: Upon completion, dilute the reaction mixture with anhydrous diethyl ether. Pass the
entire mixture through a short plug of Celite or silica gel to filter out the chromium salts and
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excess PCC. Wash the filter cake thoroughly with additional diethyl ether.

« |solation: Combine the organic filtrates and wash sequentially with a saturated aqueous
solution of sodium bicarbonate, water, and brine.

e Drying and Concentration: Dry the organic layer over anhydrous magnesium sulfate or
sodium sulfate, filter, and concentrate the solvent using a rotary evaporator.

 Purification: The resulting crude product can be purified by column chromatography on silica
gel, typically using a mixture of hexane and ethyl acetate as the eluent, to yield pure 5-
Methylheptanal.

5-methylheptan-1-ol
(in CH2Cl:)

Pure 5-Methylheptanal

Click to download full resolution via product page

Caption: Experimental workflow for the synthesis of 5-Methylheptanal.

Biological and Pharmacological Context

Currently, there is limited specific information available in the scientific literature regarding the
direct biological activities or signaling pathways of 5-Methylheptanal in the context of drug
development. However, the broader class of aliphatic aldehydes is significant in several
biological and pharmaceutical domains.

» Intermediates in Synthesis: Aldehydes are highly versatile functional groups that serve as
crucial building blocks in the synthesis of more complex molecules, including active
pharmaceutical ingredients (APIs).[5] Their reactivity allows for the construction of various
molecular scaffolds.
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» Flavor and Fragrance: Short-chain branched aldehydes are known for their distinct aromas
and are often used in the flavor and fragrance industry.[6] For instance, related compounds
like 6-methylheptanal are noted for their citrus-like scents.[7]

o General Biological Relevance: Aldehydes are present in biological systems and can be
products of metabolic processes.[3] Some have demonstrated roles in cellular signaling,
while others can be reactive and contribute to cellular stress if not properly metabolized. The
study of short-chain aldehydes is relevant to understanding various physiological and
pathological processes.[8]

While 5-Methylheptanal itself is not a known drug, its structure could be a starting point for
medicinal chemistry campaigns, where modifications could be made to explore potential
biological targets. The methyl group, for example, can influence a molecule's pharmacokinetic
and pharmacodynamic properties.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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